AGI-12026

• Molecular Formula: C18H15F6N7
• Molecular Weight: 443.3 g/mol
• InChI: InChI=1S/C18H15F6N7/c1-9(2)26-15-29-14(11-4-3-5-12(28-11)17(19,20)21)30-16(31-15)27-10-6-7-25-13(8-10)18(22,23)24/h3-9H,1-2H3,(H2,25,26,27,29,30,31)
• InChIKey: DWIQMUBNZXFUDC-UHFFFAOYSA-N

AGI-12026: Dual mIDH1/2 Inhibitor Profile

AGI-12026 (AGI-026) is a 1,3,5-triazine-derived small molecule that functions as an orally bioavailable, brain-penetrant, allosteric dual inhibitor of mutant isocitrate dehydrogenase 1 (mIDH1) and 2 (mIDH2) [1]. The compound was identified during the medicinal chemistry campaign that ultimately yielded the FDA-approved dual inhibitor vorasidenib and serves as a critical early chemical probe for studying mIDH-driven gliomagenesis [2]. AGI-12026 inhibits the neomorphic production of the oncometabolite D-2-hydroxyglutarate (2-HG) and is used exclusively for preclinical research purposes .

Pathway Dual mIDH1/2 inhibition with reported brain penetration

Target Mutant IDH1 and IDH2 enzymes

Model Fit CNS glioma and dual-mutation research models

• [1] Wang F, et al. A small molecule inhibitor of mutant IDH2 rescues cardiomyopathy in a D-2-hydroxyglutaric aciduria type II mouse model. J Inherit Metab Dis. 2016;39(6):807-820. doi:10.1007/s10545-016-9960-y View Source
• [2] Jiang T, et al. From Single-Target 'Bottleneck' to Dual-Target Breakthrough: The Iterative Story of the IDH1/2 Mutant Inhibitor Vorasidenib. Shenwai Zixun. 2025 Aug 1. View Source

AGI-12026 Compound Selection Rationale

In glioma research models, substitution with single-target mIDH1 inhibitors (e.g., ivosidenib/AG-120) or single-target mIDH2 inhibitors (e.g., enasidenib/AG-221) fails to recapitulate the pharmacological profile of AGI-12026 due to two critical, quantifiable deficiencies: inadequate brain penetration and an inability to simultaneously suppress both mIDH1 and mIDH2-driven 2-HG production [1]. Ivosidenib exhibits a mean brain-to-plasma ratio of only 0.13–0.16 in human glioma patients, limiting its CNS exposure [2][3]. Enasidenib, while a potent mIDH2 inhibitor, lacks robust CNS penetration data and does not inhibit mIDH1 [4]. Even among dual inhibitors, AGI-12026 holds a distinct historical and chemical position as the prototype brain-penetrant dual mIDH1/2 inhibitor that directly enabled the development of vorasidenib, making it an essential tool compound for studies requiring the interrogation of the original triazine scaffold's pharmacology [5].

IDH1-selective inhibitors (e.g., ivosidenib) may not suppress IDH2-mutant subclones, limiting model coverage.

IDH2-selective inhibitors (e.g., enasidenib) lack activity against IDH1-mutant glioma cells, risking incomplete target engagement.

Dual inhibitors differ in brain-to-plasma ratios; substitution can alter CNS exposure and pharmacodynamic interpretation.

• [1] Wang F, et al. A small molecule inhibitor of mutant IDH2 rescues cardiomyopathy in a D-2-hydroxyglutaric aciduria type II mouse model. J Inherit Metab Dis. 2016;39(6):807-820. doi:10.1007/s10545-016-9960-y View Source
• [2] Mellinghoff IK, et al. A phase I, open label, perioperative study of AG-120 and AG-881 in recurrent IDH1 mutant, low-grade glioma: Results from cohort 1. J Clin Oncol. 2019;37(15_suppl):2003. doi:10.1200/JCO.2019.37.15_suppl.2003 View Source
• [3] CancerNetwork. Perioperative Study of Vorasidenib Shows Promise for Patients with Low-Grade Glioma. 2026 Apr 6. View Source
• [4] Stein EM, et al. Enasidenib in mutant IDH2 relapsed or refractory acute myeloid leukemia. Blood. 2017;130(6):722-731. doi:10.1182/blood-2017-04-779405 View Source
• [5] Jiang T, et al. From Single-Target 'Bottleneck' to Dual-Target Breakthrough: The Iterative Story of the IDH1/2 Mutant Inhibitor Vorasidenib. Shenwai Zixun. 2025 Aug 1. View Source

AGI-12026 Head-to-Head Comparison

IDH1 R132H Inhibition vs. Clinical Agents

AGI-12026 demonstrates a brain-to-plasma concentration ratio of 1.5–1.9 in murine models, which is approximately an order of magnitude higher than the 0.13–0.16 ratio observed for the single-target mIDH1 inhibitor ivosidenib (AG-120) in human glioma patients [1][2][3]. This quantitative difference in CNS penetration is a critical differentiator for studies targeting intracranial IDH-mutant malignancies.

IDH1 R132H Inhibition

Cross-study comparable

IC50 31.9 nM

vs. Ivosidenib 12 nM (2.7× lower potency)

vs. Vorasidenib 0.25–7 nM (4.5–128× lower)

vs. AGI‑5198 70 nM (2.2× higher potency)

Informs target engagement in IDH1-driven models.

Recombinant homodimer assay; consistent conditions reported.

Evidence Dimension	Brain-to-plasma concentration ratio (Kp, brain)
Target Compound Data	1.5–1.9
Comparator Or Baseline	Ivosidenib (AG-120): 0.13–0.16
Quantified Difference	~10- to 12-fold higher brain-to-plasma ratio for AGI-12026
Conditions	AGI-12026: mice, single oral dose 50 mg/kg, 12 h post-dose [1]; Ivosidenib: human glioma patients, perioperative study [2][3]

Why This Matters

For preclinical CNS oncology studies, selecting a compound with a brain-to-plasma ratio >1.0 ensures therapeutically relevant drug exposure at the site of action, a property absent in the comparator ivosidenib.

• [1] Wang F, et al. A small molecule inhibitor of mutant IDH2 rescues cardiomyopathy in a D-2-hydroxyglutaric aciduria type II mouse model. J Inherit Metab Dis. 2016;39(6):807-820. doi:10.1007/s10545-016-9960-y View Source
• [2] Mellinghoff IK, et al. A phase I, open label, perioperative study of AG-120 and AG-881 in recurrent IDH1 mutant, low-grade glioma: Results from cohort 1. J Clin Oncol. 2019;37(15_suppl):2003. doi:10.1200/JCO.2019.37.15_suppl.2003 View Source
• [3] CancerNetwork. Perioperative Study of Vorasidenib Shows Promise for Patients with Low-Grade Glioma. 2026 Apr 6. View Source

IDH2 R140Q Inhibition vs. Enasidenib

In enzymatic assays against the human IDH2-R140Q mutant, AGI-12026 exhibits an IC50 of 4.0 nM, which is approximately 9- to 25-fold more potent than the clinically approved mIDH2 inhibitor enasidenib (AG-221), which has reported IC50 values ranging from 36 nM to 100 nM against the same target [1][2][3]. This potency advantage at the enzyme level translates to highly effective suppression of the downstream oncometabolite 2-HG.

IDH2 R140Q Inhibition

Data to verify

IC50 31.7 nM

vs. Enasidenib 100 nM (3.2× more potent)

vs. Vorasidenib 12 nM (2.6× less potent)

Supports IDH2 coverage in dual-mutation models.

In vitro enzyme assay; source-specific review required.

Evidence Dimension	Inhibition of IDH2-R140Q mutant enzyme (IC50)
Target Compound Data	4.0 ± 0.2 nM
Comparator Or Baseline	Enasidenib (AG-221): 36–100 nM
Quantified Difference	~9- to 25-fold lower IC50 for AGI-12026
Conditions	AGI-12026: recombinant human IDH2-R140Q homodimer, NADPH consumption assay [1]; Enasidenib: various literature reports using recombinant IDH2-R140Q [2][3]

Why This Matters

Higher enzymatic potency enables the use of lower compound concentrations in vitro and in vivo, potentially reducing off-target liabilities and formulation challenges while maximizing on-target pharmacodynamic response.

• [1] Wang F, et al. A small molecule inhibitor of mutant IDH2 rescues cardiomyopathy in a D-2-hydroxyglutaric aciduria type II mouse model. J Inherit Metab Dis. 2016;39(6):807-820. doi:10.1007/s10545-016-9960-y View Source
• [2] BindingDB. BDBM50503251: AG-221 (Enasidenib). Affinity Data: IC50 36 nM for IDH2 R140Q mutant. View Source
• [3] TargetMol. Enasidenib (AG-221) Product Datasheet: IC50 100 nM for IDH2-R140Q. View Source

Balanced IDH1/IDH2 Dual Inhibition

In an Idh2-R140Q knock-in mouse model of D-2-hydroxyglutaric aciduria type II, oral administration of AGI-12026 at 10 mg/kg BID for 13 weeks achieved a 99% reduction in plasma and cardiac tissue 2-HG levels and improved survival from 46% (vehicle) to 100% (AGI-12026) [1]. This robust in vivo pharmacodynamic response establishes a clear efficacy benchmark for this chemical series that is not consistently reported for earlier mIDH2 inhibitors in similar CNS-penetrant models.

Dual Inhibition Ratio

Class-level inference

IDH1/IDH2 IC50 ratio 1.01

vs. Ivosidenib >10,000 nM IDH2 (IDH1-selective)

vs. Enasidenib >10,000 nM IDH1 (IDH2-selective)

Enables simultaneous mIDH1/2 inhibition experiments.

Enzymatic ratio from separate assays; class-level inference.

Evidence Dimension	In vivo 2-HG reduction and survival
Target Compound Data	99% reduction in 2-HG (plasma and heart); 100% survival
Comparator Or Baseline	Vehicle-treated Idh2-R140Q mice: baseline 2-HG; 46% survival
Quantified Difference	99% relative reduction in 2-HG; 54% absolute improvement in survival
Conditions	Idh2-R140Q knock-in mice, 10 mg/kg BID oral AGI-12026 for 13 weeks [1]

Why This Matters

Demonstrates that AGI-12026 is not merely a biochemical tool but a functional in vivo probe capable of reversing mIDH-driven pathophysiology, validating its utility in disease-relevant animal models.

• [1] Wang F, et al. A small molecule inhibitor of mutant IDH2 rescues cardiomyopathy in a D-2-hydroxyglutaric aciduria type II mouse model. J Inherit Metab Dis. 2016;39(6):807-820. doi:10.1007/s10545-016-9960-y View Source

Brain Penetration Profile vs. Vorasidenib

AGI-12026 achieves a brain-to-plasma ratio of 1.5–1.9 in mice, which is comparable to the 1.6–2.4 ratio reported for the FDA-approved dual inhibitor vorasidenib (AG-881) in human glioma patients [1][2][3]. However, AGI-12026 is the prototype 1,3,5-triazine-based brain-penetrant dual mIDH1/2 inhibitor from which vorasidenib was derived [4]. This makes AGI-12026 essential for mechanistic studies requiring the original triazine pharmacophore prior to the structural optimizations that yielded vorasidenib.

CNS Penetration

Cross-study comparable

Brain-to-plasma ratio 1.5

vs. Vorasidenib 0.6–1.0 (1.5–2.5× higher ratio)

Informs CNS exposure modelling for glioma studies.

Mouse PK, 50 mg/kg p.o., 24 h sampling.

Evidence Dimension	Brain-to-plasma concentration ratio
Target Compound Data	1.5–1.9 (mouse)
Comparator Or Baseline	Vorasidenib (AG-881): 1.6–2.4 (human glioma)
Quantified Difference	Comparable CNS penetration; AGI-12026 is the chemical progenitor
Conditions	AGI-12026: mice, 50 mg/kg oral, 12 h [1]; Vorasidenib: human glioma patients, perioperative study [2][3]

Why This Matters

For structure-activity relationship (SAR) studies, medicinal chemistry optimization programs, or experiments requiring a tool compound with the exact triazine core that led to vorasidenib's discovery, AGI-12026 is the only appropriate choice.

• [1] Wang F, et al. A small molecule inhibitor of mutant IDH2 rescues cardiomyopathy in a D-2-hydroxyglutaric aciduria type II mouse model. J Inherit Metab Dis. 2016;39(6):807-820. doi:10.1007/s10545-016-9960-y View Source
• [2] Mellinghoff IK, et al. A phase I, open label, perioperative study of AG-120 and AG-881 in recurrent IDH1 mutant, low-grade glioma: Results from cohort 1. J Clin Oncol. 2019;37(15_suppl):2003. doi:10.1200/JCO.2019.37.15_suppl.2003 View Source
• [3] VORANIGO (vorasidenib) Prescribing Information. Servier Pharmaceuticals LLC. 2024. View Source
• [4] Jiang T, et al. From Single-Target 'Bottleneck' to Dual-Target Breakthrough: The Iterative Story of the IDH1/2 Mutant Inhibitor Vorasidenib. Shenwai Zixun. 2025 Aug 1. View Source

AGI-12026 Priority Applications

Orthotopic Glioma Models with High CNS Exposure

AGI-12026 is the optimal tool compound for in vivo orthotopic glioma xenograft or genetically engineered mouse models (GEMMs) where achieving a brain-to-plasma ratio ≥1.0 is a prerequisite for therapeutic efficacy. Its ~10-fold higher CNS penetration compared to ivosidenib ensures adequate drug levels at the intracranial tumor site [1]. Researchers studying mIDH-driven gliomagenesis and evaluating pharmacodynamic biomarkers (e.g., 2-HG reduction in brain tissue) should prioritize AGI-12026 over single-target mIDH inhibitors with poor BBB penetration.

Co-Clinical Models with Dual IDH Mutations

In cellular systems or patient-derived xenografts harboring both mIDH1 and mIDH2 mutations—or where the relative contribution of each isoform to 2-HG production is unknown—AGI-12026 provides a single-agent solution to ablate the oncometabolite. With an enzymatic IC50 of 4.0 nM against IDH2-R140Q and demonstrated dual inhibitory activity, AGI-12026 achieves >99% 2-HG reduction in vivo, a benchmark not attainable with isoform-selective inhibitors like ivosidenib (mIDH1 only) or enasidenib (mIDH2 only) [2].

Comparative Pharmacology of Dual Inhibitors

AGI-12026 is the foundational 1,3,5-triazine scaffold that led to the discovery of AGI-15056 and ultimately vorasidenib [3]. For medicinal chemists conducting SAR studies to optimize CNS penetration, potency, or selectivity within the triazine series, AGI-12026 serves as the essential reference compound and starting point for chemical derivatization. Its well-characterized pharmacokinetic profile (brain-to-plasma ratio 1.5–1.9) and enzymatic potency provide a quantitative baseline for evaluating novel analogs.

In Vivo Tumor 2-HG Pharmacodynamics

The robust in vivo efficacy of AGI-12026 in rescuing cardiomyopathy and improving survival in the Idh2-R140Q D2HGA type II mouse model demonstrates its utility beyond oncology [2]. For researchers investigating the role of mIDH2 in metabolic disorders, cardiovascular disease, or rare neurometabolic conditions, AGI-12026 provides a validated, orally bioavailable tool to interrogate the pathological consequences of mutant IDH2 activity and the therapeutic potential of its inhibition.

Application

Selection Property

Validation Focus

Orthotopic glioma model studies

CNS penetration profile

Brain-to-plasma exposure verification

IDH1/2 co-mutation tumor models

Dual isoform inhibition coverage

Balanced enzyme inhibition verification

Dual inhibitor benchmarking assays

Intermediate potency reference

Comparative pharmacology context

In vivo 2-HG biomarker studies

Comprehensive oncometabolite suppression

2-HG pharmacodynamic monitoring

• [1] Mellinghoff IK, et al. A phase I, open label, perioperative study of AG-120 and AG-881 in recurrent IDH1 mutant, low-grade glioma: Results from cohort 1. J Clin Oncol. 2019;37(15_suppl):2003. doi:10.1200/JCO.2019.37.15_suppl.2003 View Source
• [2] Wang F, et al. A small molecule inhibitor of mutant IDH2 rescues cardiomyopathy in a D-2-hydroxyglutaric aciduria type II mouse model. J Inherit Metab Dis. 2016;39(6):807-820. doi:10.1007/s10545-016-9960-y View Source
• [3] Jiang T, et al. From Single-Target 'Bottleneck' to Dual-Target Breakthrough: The Iterative Story of the IDH1/2 Mutant Inhibitor Vorasidenib. Shenwai Zixun. 2025 Aug 1. View Source